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Compound of Interest

Compound Name: Solvent violet 13

Cat. No.: B1664779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Solvent Violet 13, also known as C.I. 60725 and D&C Violet No. 2, is a synthetic

anthraquinone dye characterized by its bright, bluish-violet hue.[1] It is a hydrophobic

compound, readily soluble in non-polar organic solvents such as acetone, toluene, and

benzene, but insoluble in water.[1][2] This inherent hydrophobicity dictates its primary industrial

applications, which include the coloring of plastics, synthetic resins, oils, fats, and waxes.[3][4]

These application notes provide a comprehensive overview of the physicochemical properties

of Solvent Violet 13 and explore its potential, though not established, use in biomolecule

labeling. Due to its insolubility in aqueous solutions, its application in biological systems is

limited. Standard protocols for labeling specific biomolecules like proteins or nucleic acids with

Solvent Violet 13 for research purposes such as fluorescence microscopy are not established.

However, based on its lipophilic nature, a theoretical application for staining intracellular lipid

droplets is proposed and detailed below. This document is intended to guide researchers on

the challenges and theoretical considerations for using this dye in a biological context.

Physicochemical Properties of Solvent Violet 13
A summary of the key properties of Solvent Violet 13 is presented in the table below.

Understanding these characteristics is crucial for assessing its suitability for any application.
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Property Value Reference

Chemical Formula C₂₁H₁₅NO₃ [1]

Molar Mass 329.35 g/mol [1]

Appearance Violet powder [3]

Solubility

Insoluble in water; Soluble in

xylene, acetone, benzene,

toluene, and other non-polar

solvents.

[1][2][3]

Primary Applications

Coloring plastics (polystyrene,

PVC, etc.), synthetic resins,

oils, fats, waxes, and

cosmetics.

[1][2][3][5]

Challenges in Aqueous Biomolecule Labeling
The primary obstacle for using Solvent Violet 13 as a routine biomolecule label in cell biology

is its hydrophobicity. Biological processes occur in an aqueous environment, and molecules

targeted for labeling, such as proteins and nucleic acids, are typically hydrophilic or have

surfaces exposed to water. A water-insoluble dye like Solvent Violet 13 will not readily interact

with these molecules in their native state and is prone to precipitation in aqueous buffers,

leading to non-specific aggregation and high background signal.
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The Challenge

Consequences

Potential ApplicationSolvent Violet 13
(Hydrophobic)

Dye Precipitation
and Aggregation

Introduction into

Targeting Lipophilic
Structures (e.g., Lipid Droplets)

Suitable for

Aqueous Biological
Environment (e.g., Cytosol) Non-Specific Staining

(e.g., to membranes)

Leads to

Inefficient Labeling of
Hydrophilic BiomoleculesResults in
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Start: Cells Cultured
on Coverslip

Wash with PBS

Fix with 4% PFA
(15-20 min)

Wash with PBS (3x)

Stain with Solvent Violet 13
Working Solution (20-30 min)

Wash with PBS (3x)

Mount Coverslip
on Slide

Fluorescence Microscopy

End: Image Analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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